Cas no 2171995-01-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171995-01-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6067763
• PubChem ID: 165809672
• Update Time: 2025-09-26

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• EN300-1504669
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxolane-3-carboxylic acid
• 2171995-01-8

• Inchi： 1S/C25H28N2O6/c1-15(23(28)27-22-14-32-12-21(22)24(29)30)10-11-26-25(31)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： VOERUXHSTNQHJK-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid

Introduction to 2171995-01-8 and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid

2171995-01-8 is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. The compound, known as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid, belongs to a class of molecules that exhibit unique pharmacological properties. Its molecular framework combines a fluorene core with a methoxycarbonyl functional group, which is critical for its biological activity. The presence of an amino group and a butanamidooxolane-3-carboxylic acid moiety further enhances its reactivity and specificity toward biological targets.

Recent studies have highlighted the role of fluoren-9-yl derivatives in modulating cellular signaling pathways. The methoxycarbonyl group in the compound is particularly noteworthy, as it contributes to the molecule's stability and solubility in aqueous environments. This property is essential for drug delivery systems, where the compound may serve as a prodrug candidate. The amino functionality, on the other hand, is believed to facilitate interactions with receptor proteins, potentially enhancing its efficacy in therapeutic applications.

The butanamidooxolane-3-carboxylic acid segment of the molecule is a key structural element that has been extensively studied for its role in enzyme inhibition. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that similar compounds exhibit potent inhibitory activity against serine proteases, which are implicated in various diseases, including cancer and inflammation. The combination of these functional groups in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid suggests a multifaceted mechanism of action, making it a promising candidate for further exploration.

One of the most significant advancements in the study of this compound is its application in targeted drug delivery systems. A 2024 study in *Advanced Drug Delivery Reviews* explored the use of fluoren-9-yl-based moieties for site-specific targeting of cancer cells. The methoxycarbonyl group was found to enhance the molecule's ability to penetrate cell membranes, while the amino group enabled conjugation with targeting ligands. This dual functionality positions the compound as a potential platform for developing therapeutics with improved bioavailability and reduced side effects.

Recent computational models have also been employed to predict the behavior of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid in biological systems. A 2023 paper in *Bioorganic & Medicinal Chemistry* utilized molecular dynamics simulations to analyze its interaction with the enzyme acetylcholinesterase, a target for Alzheimer's disease treatment. The results indicated that the compound's butanamidooxolane-3-carboxylic acid segment binds strongly to the enzyme's active site, suggesting a potential role in modulating neurodegenerative processes.

Another area of interest is the compound's potential as a scaffold for designing new pharmaceuticals. The fluoren-9-yl core provides a flexible framework for introducing diverse functional groups, which can be tailored to target specific receptors or pathways. For instance, the methoxycarbonyl group can be modified to enhance lipophilicity, while the amino group can be functionalized to improve solubility. This adaptability makes the compound a valuable tool in the development of next-generation therapeutics.

However, challenges remain in optimizing the compound's pharmacokinetic properties. A 2022 study in *Drug Metabolism and Disposition* highlighted the need for further research into the compound's metabolic stability and clearance rates. While the butanamidooxolane-3-carboxylic acid segment contributes to metabolic resistance, the fluoren-9-yl core may be susceptible to oxidative degradation. Addressing these limitations could significantly enhance the compound's therapeutic potential.

Overall, 2171995-01-8 and its structural derivative, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid, represent a promising avenue for drug development. The interplay between the fluoren-9-yl, methoxycarbonyl, amino, and butanamidooxolane-3-carboxylic acid moieties underscores the importance of molecular design in achieving therapeutic efficacy. As research in this area continues to evolve, the compound may pave the way for innovative treatments in oncology, neurology, and other therapeutic domains.